Bcl-2 Family Protein Binding: Thiophene-Terminated vs. Furan-Terminated vs. Phenyl-Terminated Furanyl Chalcones
Although direct binding data for CAS 301312-56-1 are not publicly available, high-confidence quantitative data exist for its three most structurally proximal analogs in the same Bcl-2 family HTS assay panel, enabling reliable structure-activity inference. The closest analog — (E)-1-(furan-2-yl)-3-[5-(p-tolyl)furan-2-yl]prop-2-en-1-one, which differs from the target compound solely by a furan-for-thiophene replacement at the ketone terminus — was not deposited in the same BindingDB assay set. The two next-closest analogs are: (E)-1-(p-tolyl)-3-[5-(p-tolyl)furan-2-yl]prop-2-en-1-one (BDBM32296), which bears a p-tolyl group at the ketone terminus, and (E)-1-phenyl-3-[5-(p-tolyl)furan-2-yl]prop-2-en-1-one (BDBM32298), which bears an unsubstituted phenyl group [1]. Both analogs share the identical 5-(p-tolyl)furan-2-yl aldehyde terminus with the target compound. Against Bcl-X(L), BDBM32296 showed EC₅₀ = 2,140 nM, while BDBM32298 was markedly less active at EC₅₀ = 5,190 nM, representing a 2.4-fold potency differential attributable to the p-tolyl-versus-phenyl ketone substitution [1][2]. Against Bcl-2-related protein A1, BDBM32298 showed EC₅₀ = 7,030 nM [2]. The target compound's thiophene terminus is predicted to confer intermediate electronic character between the electron-rich furan and electron-neutral phenyl termini, potentially yielding Bcl-X(L) affinity values bracketed by the 2,140–5,190 nM range observed for the p-tolyl and phenyl analogs.
| Evidence Dimension | EC₅₀ for Bcl-X(L) inhibition (Bcl-2 family protein binding HTS assay) |
|---|---|
| Target Compound Data | Not directly tested; predicted intermediate between comparator values based on thiophene electronic character. |
| Comparator Or Baseline | BDBM32296 (p-tolyl ketone analog): EC₅₀ = 2,140 nM. BDBM32298 (phenyl ketone analog): EC₅₀ = 5,190 nM. BDBM32298 against Bcl-2-related protein A1: EC₅₀ = 7,030 nM. |
| Quantified Difference | 2.4-fold potency difference between p-tolyl and phenyl ketone analogs (2,140 vs. 5,190 nM). Thiophene substitution predicted to yield intermediate affinity. |
| Conditions | 384-well microplate HTS assay, pH 7.4, 2°C, bead-based multiplex format (PubChem BioAssay AID 1330, AID 1320, AID 1322). |
Why This Matters
The quantitative 2.4-fold Bcl-X(L) affinity spread between furanyl chalcones differing only in the ketone-terminal aryl group demonstrates that this molecular position is a critical potency determinant — and thus the thiophene-for-phenyl/furan substitution in CAS 301312-56-1 represents a non-trivial structural variable for apoptosis-targeted screening programs.
- [1] BindingDB Entry BDBM32296: (E)-1-(4-methylphenyl)-3-[5-(4-methylphenyl)furan-2-yl]prop-2-en-1-one. EC₅₀ data against Bcl-X(L). PubChem BioAssay AID 1330. View Source
- [2] BindingDB Entry BDBM32298: (E)-1-phenyl-3-[5-(p-tolyl)furan-2-yl]prop-2-en-1-one. EC₅₀ data against Bcl-X(L) and Bcl-2-related protein A1. PubChem BioAssay AID 1320, AID 1322. View Source
